N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide

• IUPAC Name: N-[[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C21H17N3O3S/c1-2-13-5-7-14(8-6-13)20-23-16-12-15(9-10-17(16)27-20)22-21(28)24-19(25)18-4-3-11-26-18/h3-12H,2H2,1H3,(H2,22,24,25,28)
• InChI Key: LKMOZGKQULUHBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=S)NC(=O)C4=CC=CO4
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique properties that make it a promising candidate for various applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide involves its ability to bind to specific proteins. This binding results in a conformational change in the protein, which can be detected by the fluorescent signal emitted by the compound.
Biochemical and Physiological Effects:
This compound has been found to have minimal biochemical and physiological effects on cells and tissues. This compound has been shown to be non-toxic and non-carcinogenic, making it a safe candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide in lab experiments is its ability to detect protein-protein interactions in real-time. This compound is also non-toxic and non-carcinogenic, making it a safe candidate for use in scientific research. However, one of the limitations of this compound is its cost, which may limit its use in some research applications.

Future Directions

There are several future directions for the use of N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide in scientific research. One potential direction is its use in the development of new diagnostic tools for detecting protein-protein interactions in vivo. Another potential direction is its use in the development of new drugs for the treatment of diseases that involve abnormal protein-protein interactions. Additionally, this compound may have potential applications in the field of nanotechnology for the development of new biosensors and imaging agents.

Synthesis Methods

The synthesis of N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide involves several steps. The first step is the preparation of 2-furancarboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-amino-4-ethylphenol and sodium bicarbonate to form the benzoxazole ring. The final step involves the reaction of the benzoxazole intermediate with carbon disulfide and potassium hydroxide to form the final compound.

Scientific Research Applications

N-({[2-(4-ethylphenyl)-1,3-benzoxazol-5-yl]amino}carbonothioyl)-2-furamide has been found to have several potential applications in scientific research. One of the main applications is as a fluorescent probe for detecting protein-protein interactions. This compound has been shown to bind to specific proteins and emit a fluorescent signal, which can be used to monitor protein-protein interactions in real-time.